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Compound of Interest

Compound Name: AC 187

Cat. No.: B15602714 Get Quote

Essential Safety and Handling Guide for AC 187
Disclaimer: The identifier "AC 187" is not a standardized chemical name and may refer to

several different products. Based on the context of researchers, scientists, and drug

development professionals, this guide provides information on the most plausible substances:

the Total Antioxidant Capacity Assay Kit (MAK187) and the chemical compound 2-[(2-

Chlorophenyl)amino]-benzaldehyde (UN187). Always verify the identity of the substance you

are working with and consult the specific Safety Data Sheet (SDS) provided by the

manufacturer before handling.

This document provides immediate safety, handling, and disposal information for laboratory

personnel.

Total Antioxidant Capacity Assay Kit (MAK187)
This kit is used to measure the total non-enzymatic antioxidant capacity in biological samples,

which is indicative of the ability to counteract oxidative stress.[1] The kit components include a

Cu2+ reagent, assay diluent, protein mask, and a Trolox standard.[1]

Hazard Identification and Personal Protective Equipment
(PPE)
The primary hazards associated with this kit are related to the individual components,

particularly the Cu2+ reagent.
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Hazard
Classification

GHS Pictograms Signal Word Hazard Statements

Serious Eye Damage Corrosion Danger
H318: Causes serious

eye damage.

Hazardous to the

aquatic environment,

acute hazard

Environment
H400: Very toxic to

aquatic life.

Hazardous to the

aquatic environment,

long-term hazard

Environment

H411: Toxic to aquatic

life with long lasting

effects.

Source: Sigma-Aldrich Safety Data Sheet

Personal Protective Equipment (PPE):

Protection Type Recommended Equipment

Eye/Face Protection

Safety glasses with side shields or chemical

safety goggles. A face shield may be necessary

if there is a splash risk.

Hand Protection
Chemical-resistant, impervious gloves (e.g.,

nitrile rubber).

Skin and Body Protection Laboratory coat.

Respiratory Protection
Not typically required under normal use with

adequate ventilation.

Operational Plan: Handling and Storage
Handling:

Read and understand the Safety Data Sheet (SDS) before use.

Ensure adequate ventilation in the work area.
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Avoid contact with skin and eyes.

Wear appropriate PPE as specified above.

Wash hands thoroughly after handling.

Briefly centrifuge vials before opening to ensure all contents are at the bottom.[1]

Use ultrapure water for the preparation of reagents, samples, and standards.[1]

Storage:

Store the kit at 2-8°C and protect it from light.[1]

Reconstituted Trolox standard should be aliquoted and stored at -20°C, protected from light,

for use within 4 months.[1]

Disposal Plan
Dispose of contents and containers in accordance with local, regional, national, and

international regulations. This product is toxic to aquatic life, so avoid release to the

environment.

2-[(2-Chlorophenyl)amino]-benzaldehyde (UN187)
This chemical is a laboratory-grade compound used in the synthesis of other substances.[2]

Hazard Identification and Personal Protective Equipment
(PPE)
According to the Safety Data Sheet from Synchem, this substance is not classified as

hazardous.[2] However, it is crucial to handle all laboratory chemicals with care.

Physical State Molecular Formula Molecular Weight

Solid C13H10ClNO 231.68 g/mol

Source: Synchem Safety Data Sheet[2]
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Personal Protective Equipment (PPE):

Protection Type Recommended Equipment

Eye/Face Protection
Safety glasses with side shields or chemical

safety goggles.

Hand Protection
Chemical-resistant gloves. Gloves should be

inspected prior to use.

Skin and Body Protection Laboratory coat.

Respiratory Protection
Not required under normal handling conditions

with adequate ventilation.

Operational Plan: Handling and Storage
Handling:

Avoid formation of dust.[2]

Avoid breathing vapors, mist, or gas.[2]

Provide appropriate exhaust ventilation where dust is formed.[2]

Wash hands thoroughly after handling.

Storage:

Keep container tightly closed in a dry and well-ventilated place.

Disposal Plan
Dispose of in a suitable, closed container according to local regulations. Do not let the product

enter drains.[2]

General Laboratory Chemical Handling Workflow
The following diagram illustrates a general workflow for the safe handling and disposal of

laboratory chemicals.
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Preparation

Handling

Disposal

Start: Identify Chemical & Hazards

Consult Safety Data Sheet (SDS)

1. Assess

Select & Don Appropriate PPE

2. Prepare

Prepare Work Area (Ventilation, Spill Kit)

3. Setup

Handle Chemical in Designated Area

4. Execute

Decontaminate Work Area & Equipment

5. Clean Up

Spill or Exposure Occurs

Segregate & Label Hazardous Waste

6. Waste Management

Dispose of Waste via Approved Channels

7. Dispose

End: Document Procedure

Follow Emergency Procedures (Eyewash, Shower, Evacuate)

Immediate Action

Report Incident

Click to download full resolution via product page

Caption: General workflow for safe chemical handling from preparation to disposal.
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Experimental Protocols
Detailed experimental protocols are specific to the application and the exact identity of "AC
187". For the Total Antioxidant Capacity Assay Kit (MAK187), a general protocol involves:

Preparation of reagents and standards as described in the kit's technical bulletin.[1]

Addition of standards and samples to a 96-well plate.[1]

Incubation with the Cu2+ reagent.

Measurement of absorbance at approximately 570 nm.[1]

Calculation of the total antioxidant capacity in Trolox equivalents.[1]

For detailed, step-by-step instructions, refer to the technical bulletin provided by the

manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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